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Compound of Interest

Compound Name:
4-(4-Methylphenyl)-1,3-thiazol-2-

amine

Cat. No.: B182508 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the crystal structure of 2-Amino-4-(p-tolyl)thiazole, a

molecule of significant interest in medicinal chemistry and materials science. The following

sections detail the crystallographic data, experimental procedures for its synthesis and

crystallization, and the methodology for its structural determination, offering a comprehensive

resource for researchers in drug development and related fields.

Crystallographic Data Summary
The crystal structure of 2-Amino-4-(p-tolyl)thiazole was determined by single-crystal X-ray

diffraction. The compound crystallizes in the monoclinic space group P2₁/c. The

crystallographic data and refinement details are summarized in the table below.
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Parameter Value

Crystal System Monoclinic

Space Group P2₁/c

CCDC Deposition No. 181937

Empirical Formula C₁₀H₁₀N₂S

Formula Weight 190.26

Temperature 293(2) K

Wavelength 0.71073 Å

Unit cell dimensions

a 10.123(2) Å

b 5.891(1) Å

c 15.678(3) Å

α 90°

β 98.91(3)°

γ 90°

Volume 923.4(3) Å³

Z 4

Calculated Density 1.369 Mg/m³

Experimental Protocols
The synthesis and crystallization of 2-Amino-4-(p-tolyl)thiazole followed a well-established

synthetic route, with the crystal structure being elucidated through single-crystal X-ray

diffraction.

Synthesis of 2-Amino-4-(p-tolyl)thiazole
The synthesis of the title compound is typically achieved via the Hantzsch thiazole synthesis.
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Materials:

4'-Methylacetophenone

Thiourea

Iodine

Ethanol

Procedure:

A mixture of 4'-methylacetophenone (1 equivalent), thiourea (2 equivalents), and iodine (1

equivalent) is refluxed in ethanol.

The reaction progress is monitored by thin-layer chromatography (TLC).

Upon completion, the reaction mixture is cooled to room temperature, and the solvent is

removed under reduced pressure.

The resulting solid is washed with diethyl ether to remove any unreacted starting materials.

The crude product is then neutralized with a saturated aqueous solution of sodium

thiosulfate followed by a saturated aqueous solution of sodium bicarbonate.

The precipitate is collected by filtration, washed with water, and dried.

The crude 2-Amino-4-(p-tolyl)thiazole is purified by recrystallization from a suitable solvent,

such as ethanol, to yield crystalline solid.

Single-Crystal Growth
Single crystals suitable for X-ray diffraction were obtained by slow evaporation of a solution of

the purified 2-Amino-4-(p-tolyl)thiazole in an appropriate solvent system (e.g., ethanol-water

mixture) at room temperature.

X-ray Crystallography
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A suitable single crystal was mounted on a goniometer head. X-ray intensity data were

collected on a diffractometer equipped with a graphite-monochromated Mo Kα radiation source

(λ = 0.71073 Å). The structure was solved by direct methods and refined by full-matrix least-

squares on F². All non-hydrogen atoms were refined anisotropically. Hydrogen atoms were

placed in calculated positions and refined using a riding model.

Visualizations
The following diagram illustrates the general experimental workflow for the synthesis and

structural determination of 2-Amino-4-(p-tolyl)thiazole.
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Caption: Experimental workflow from synthesis to crystal structure determination.

To cite this document: BenchChem. [Crystal Structure of 2-Amino-4-(p-tolyl)thiazole: A
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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